N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)ethanesulfonamide

• IUPAC Name: N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C10H13N3O3S2/c1-2-18(15,16)12-4-5-13-7-11-9-8(10(13)14)3-6-17-9/h3,6-7,12H,2,4-5H2,1H3
• InChI Key: XKQRYMVRXYKFCF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCN1C=NC2=C(C1=O)C=CS2
• Molecular Formula: C10H13N3O3S2
• Molecular Weight: 287.4 g/mol

Description

“N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)ethanesulfonamide” is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are a class of compounds that have been studied for their potential therapeutic applications. They have been designed and synthesized as anti-PI3K agents, maintaining the common pharmacophoric features of several potent PI3K inhibitors.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines involves several steps. For instance, the preparation of ethyl 2-aryl-5-methyl-4-morpholino-thieno[2,3-d]pyrimidine-6-carboxylate involves the use of substituted aldehydes, HCl, DMF, and POCl3.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-one, a related compound, has been reported in the literature. The compound has a molecular weight of 152.18 g/mol.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidines can undergo various chemical reactions. For instance, they can be used to synthesize novel small molecules for potential therapeutic applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[2,3-d]pyrimidin-4(3H)-one, a related compound, include a molecular weight of 152.18 g/mol and a XLogP3-AA value of 0.7.

Scientific Research Applications

Synthesis of Complex Organic Compounds

Research highlights the significance of pyrimidine derivatives, including N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)ethanesulfonamide, in the synthesis of complex organic compounds. For instance, the importance of hybrid catalysts in the synthesis of pyranopyrimidine scaffolds is evident, offering a broad range of applicability in medicinal and pharmaceutical industries due to their synthetic versatility and bioavailability. Hybrid catalysts, such as organocatalysts, metal catalysts, and nanocatalysts, facilitate the development of these scaffolds through one-pot multicomponent reactions, highlighting the compound's role in advancing synthetic methodologies (Parmar, Vala, & Patel, 2023).

Medicinal Chemistry and Pharmacology

The compound's utility extends to medicinal chemistry, where pyrimidine analogs, including those related to this compound, are explored for their diverse pharmacological activities. Pyrimidines are acknowledged for their anticancer, anti-HIV, antifungal, and antibacterial activities. A comprehensive review of pyrimidine-containing drugs and their broad-spectrum activities emphasizes the potential of these compounds in drug discovery, including the exploration of anticancer, sedative, antibiotic, antiviral, anti-inflammatory, analgesic, and anti-microbial properties (JeelanBasha & Goudgaon, 2021).

Mechanism of Action

Thieno[2,3-d]pyrimidines act as inhibitors of PI3K, a lipid kinase involved in cancer progression. They have shown antiproliferative activity on NCI 60 cell lines and enzymatic activity against PI3K isoforms.

Future Directions

Thieno[2,3-d]pyrimidines have shown promise in the field of medicinal chemistry, particularly as potential anti-cancer agents. Future research could focus on optimizing these compounds for better efficacy and safety.